Cas no 2223031-70-5 (4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester)

• Product Name: 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester
• CAS No: 2223031-70-5
• MF: C₁₃H₂₃BO₄S
• MW: 286.195323228836
• CID: 5144118
• Update Time: 2025-05-19

4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester
• 3-Thiophenemethanol, α,α-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C13H23BO4S/c1-11(2,15)9-7-19-8-10(9)14(17)18-13(5,6)12(3,4)16/h7-8,15-17H,1-6H3
• InChI Key： FVGSOBFXGVRTLX-UHFFFAOYSA-N
• SMILES： C1SC=C(C(O)(C)C)C=1B(O)OC(C(C)(C)O)(C)C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 379.0±32.0 °C(Predicted)
• pka: 14.68±0.29(Predicted)

Additional information on 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester

Introduction to 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester (CAS No. 2223031-70-5)

4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester, identified by its Chemical Abstracts Service (CAS) number 2223031-70-5, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This boronic acid derivative is particularly valued for its utility in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules, including therapeutic agents. The compound’s structure, featuring a thiophene ring substituted with a pinacol esterified boronic acid group, imparts unique reactivity and stability, making it a cornerstone in modern synthetic methodologies.

The thiophene core of this molecule is a heterocyclic aromatic ring system that has been extensively studied for its role in medicinal chemistry. Thiophenes and their derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to antitumor properties. The incorporation of a boronic acid moiety at the 3-position of the thiophene ring enhances the compound’s compatibility with Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed process that is pivotal in constructing carbon-carbon bonds. This reaction is widely employed in the pharmaceutical industry to assemble novel drug candidates with enhanced efficacy and reduced toxicity.

The pinacol ester form of the boronic acid provides additional stability to the compound, preventing unwanted hydrolysis under typical reaction conditions. This stability is crucial for maintaining high yields in multi-step syntheses and ensuring reproducibility in laboratory settings. The 1-hydroxy-1-methylethyl substituent, also known as an isopropoxy group, further influences the electronic properties of the boronic acid, making it an ideal partner for transition metal catalysis. The overall architecture of 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester thus represents a sophisticated balance between reactivity and robustness.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. These compounds are not only used as intermediates in drug synthesis but also as active pharmaceutical ingredients (APIs) themselves. For instance, boron-containing heterocycles have shown promise in targeted therapy due to their ability to interact selectively with biological targets. The Suzuki-Miyaura coupling of 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester with aryl halides or triflates has been utilized to generate diverse libraries of thiophene-based molecules for pharmacological screening.

One notable application of this compound is in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. Thiophene derivatives have demonstrated inhibitory effects on various kinases by competing with ATP binding or by stabilizing inactive kinase conformations. The boronic acid functionality allows for further derivatization through cross-coupling reactions, enabling the introduction of additional pharmacophores that can modulate binding affinity and selectivity. This flexibility makes 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester a versatile building block in medicinal chemistry.

Advances in computational chemistry have also facilitated the design of new derivatives of this compound by predicting their binding modes and interactions with biological targets. Molecular modeling studies have revealed that modifications to the thiophene ring or the boronic acid substituents can significantly alter the pharmacokinetic properties of the resulting molecules. Such insights are critical for optimizing lead compounds during drug discovery pipelines. The combination of experimental synthesis and computational analysis underscores the importance of interdisciplinary approaches in modern chemical research.

The industrial production of 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester has been refined to meet the demands of pharmaceutical manufacturers seeking high-purity reagents for large-scale syntheses. Process optimization strategies have focused on improving yield, reducing byproducts, and minimizing environmental impact. Continuous flow chemistry has emerged as a promising technique for producing such boronic acids efficiently while maintaining stringent quality control standards. These innovations ensure that researchers and industrial chemists have access to reliable starting materials for their synthetic endeavors.

The future prospects of this compound are further illuminated by emerging applications in materials science. Boron-containing heterocycles have been explored as components in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electronic properties conferred by the thiophene ring make it an attractive candidate for designing conjugated polymers with tunable optoelectronic characteristics. Additionally, the stability provided by the pinacol ester group allows these materials to withstand harsh processing conditions without degradation.

In conclusion, 4-(1-Hydroxy-1-methylethyl)thiophene-3-boronic acid pinacol ester (CAS No. 2223031-70-5) exemplifies the intersection of innovation and utility in organoboron chemistry. Its role as a key intermediate in cross-coupling reactions and its potential applications in drug discovery and materials science highlight its significance in contemporary chemical research. As methodologies continue to evolve, this compound will undoubtedly remain at the forefront of synthetic organic chemistry, driving progress across multiple scientific disciplines.